Heptan-3-one oxime

• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• IUPAC Name: N-heptan-3-ylidenehydroxylamine
• InChI: InChI=1S/C7H15NO/c1-3-5-6-7(4-2)8-9/h9H,3-6H2,1-2H3
• InChI Key: VRCWWHOADHLWNC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=NO)CC

Description

Heptan-3-one oxime is a useful research compound. Its molecular formula is C7H15NO and its molecular weight is 129.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (R)-1-azabicyclo 2.2.1!heptan-3-one (U.S. Pat. No. 5,306,718) (2.22 g, 20 mmol) and hydroxylamine hydrochloride (1.39 g, 20 mmol) in MeOH (75 mL) is stirred at 25° C. for 18 hours. The solvent is removed under reduced pressure, the residual solid dissolves in saturated Na2CO3, and is extracted with CHCl3. The organic extracts are dried (Na2CO3), and concentrated to give the oxime. The aqueous layer is concentrated, and re-extracted with CHCl3 to yield additional product.